3-Phenyl-2H-chromene
Cat. No. B1212533
M. Wt: 208.25 g/mol
InChI Key: CNNBJLXLTIKXGJ-UHFFFAOYSA-N
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Patent
US07906660B2
Procedure details
Imidazole (0.6 g) was added to a suspension of 4′,7,8-triacetoxyisoflav-3-ene (0.16 g, 0.4 mmol) in absolute ethanol (5.0 ml) and the mixture was refluxed for 45 min under argon. The solution was concentrated under reduced pressure and the product was precipitated by addition of distilled water (10 ml). The mixture was left overnight in the fridge and filtered to yield isoflav-3-ene. The crude product was recrystallised from methanol/benzene to yield Isoflav-3-ene-4′,7-8-triol (0.08 g, 75%). 1H NMR (CDCl3+d6-DMSO): δ 4.97 (s, 2H, H2), 6.30 (d, 1H, J 8.2 Hz, H6), 6.36 (d, 1H, J 8.3 Hz, H5), 6.55 (bs, 1H, H4), 6.72 (d, 1H, J 8.7 Hz, ArH), 7.17 (d, 2H, J 8.7 Hz, ArH).
Name
4′,7,8-triacetoxyisoflav-3-ene
Quantity
0.16 g
Type
reactant
Reaction Step One
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Identifiers
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REACTION_CXSMILES
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N1C=CN=C1.C(O[C:10]1[CH:33]=[CH:32][C:13]([C:14]2[CH2:15][O:16][C:17]3[C:22]([CH:23]=2)=[CH:21][CH:20]=[C:19](OC(=O)C)[C:18]=3OC(=O)C)=[CH:12][CH:11]=1)(=O)C>C(O)C>[O:16]1[C:17]2[C:22](=[CH:21][CH:20]=[CH:19][CH:18]=2)[CH:23]=[C:14]([C:13]2[CH:32]=[CH:33][CH:10]=[CH:11][CH:12]=2)[CH2:15]1
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Inputs
Conditions
Other
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Conditions are dynamic
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was refluxed for 45 min under argon
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Duration
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45 min
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The solution was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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the product was precipitated by addition of distilled water (10 ml)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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O1CC(=CC2=CC=CC=C12)C1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
